MFCD01182055

• IUPAC Name: N-[(E)-(2-chlorophenyl)methylideneamino]-2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)amino]acetamide
• InChI: InChI=1S/C12H11ClN6O3/c13-8-4-2-1-3-7(8)5-15-17-9(20)6-14-10-11(21)16-12(22)19-18-10/h1-5H,6H2,(H,14,18)(H,17,20)(H2,16,19,21,22)/b15-5+
• InChI Key: DBRMMUAYSXSYOV-PJQLUOCWSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NNC(=O)CNC2=NNC(=O)NC2=O)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/NC(=O)CNC2=NNC(=O)NC2=O)Cl
• Molecular Formula: C12H11ClN6O3
• Molecular Weight: 322.71 g/mol

Description

The compound “MFCD01182055” is a chemical entity with a unique structure and properties It is known for its applications in various scientific fields, including chemistry, biology, and medicine

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of “MFCD01182055” involves a series of chemical reactions that require specific reagents and conditions. The process typically starts with the selection of appropriate starting materials, followed by a sequence of reactions such as condensation, cyclization, and functional group modifications. Each step is carefully controlled to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods: In an industrial setting, the production of “this compound” is scaled up using large reactors and optimized reaction conditions. The process involves the use of advanced techniques such as continuous flow reactors, which allow for better control over reaction parameters and improved efficiency. The final product is then purified using methods like crystallization, distillation, or chromatography to meet the required specifications.

Chemical Reactions Analysis

Types of Reactions: “MFCD01182055” undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in an alcoholic solvent.

Substitution: Halogens in the presence of a catalyst.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines.

Scientific Research Applications

“MFCD01182055” has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Researchers explore its potential as a therapeutic agent for various diseases, including its role in drug development.

Industry: It finds applications in the production of specialty chemicals, pharmaceuticals, and agrochemicals.

Mechanism of Action

“MFCD01182055” can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with analogous structures or functional groups. The comparison can be based on factors such as:

Structural Similarity: Compounds with similar core structures or functional groups.

Biological Activity: Compounds with comparable biological effects or mechanisms of action.

Chemical Properties: Compounds with similar reactivity or stability.

Comparison with Similar Compounds

• Compound A: Known for its antimicrobial properties.
• Compound B: Studied for its anticancer activity.
• Compound C: Used as a reagent in organic synthesis.